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Compound of Interest

Compound Name: Phenyltin trichloride

Cat. No.: B074287 Get Quote

This guide provides troubleshooting advice and frequently asked questions for researchers,

scientists, and drug development professionals working with the hydrolysis of phenyltin
trichloride (PhSnCl₃) in organic reactions.

Frequently Asked Questions (FAQs)
Q1: What is phenyltin trichloride and what are its primary uses?

Phenyltin trichloride is an organotin compound with the formula C₆H₅SnCl₃. It is a colorless

liquid that is sensitive to moisture and light.[1][2][3] In organic synthesis, it serves as a versatile

reagent. Key applications include:

Preparation of organotin(IV) complexes with potential antimicrobial properties.

A reactant in Stille coupling reactions.

A tin source for creating tin-doped TiO₂ photoanodes in dye-sensitized solar cells.

A precursor for other organotin compounds.[1]

Q2: What happens when phenyltin trichloride is exposed to water?

Phenyltin trichloride reacts with water in a process called hydrolysis.[2][4][5] The three

chloride atoms are sequentially replaced by hydroxyl (-OH) groups. This process typically leads

to the formation of various phenylstannonic acids, which can then undergo condensation to
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form polymeric or oligomeric structures (tin oxides). The reaction is often vigorous and should

be handled with care.

Q3: What are the expected hydrolysis products?

The hydrolysis of phenyltin trichloride is a stepwise process that can result in a mixture of

products depending on the reaction conditions (e.g., pH, stoichiometry of water, solvent). The

initial hydrolysis product is phenyltin dihydroxychloride, which can further hydrolyze to

phenylstannonic acid, PhSn(O)OH. These intermediates are often unstable and can condense

to form poly(phenylstannoxane) structures.

Q4: What safety precautions should I take when handling phenyltin trichloride?

Phenyltin trichloride is a corrosive and hazardous substance.[1] It can cause severe skin

burns and eye damage and is toxic if ingested or inhaled.[1] It is also harmful to aquatic life.[1]

Always adhere to the following safety protocols:

Handle in a well-ventilated fume hood.[3]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles, a

face shield, gloves, and a lab coat.

Use a NIOSH/MSHA approved respirator if ventilation is inadequate.[3]

Keep the compound away from moisture, as it reacts with water.[2][4][5] Store in a tightly

sealed container in a dry, cool, and dark place, preferably under a nitrogen atmosphere.[2][3]

Ensure that an eyewash station and safety shower are readily accessible.[3]
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Problem Possible Cause(s) Suggested Solution(s)

Reaction mixture becomes

cloudy or forms an unexpected

white precipitate immediately

upon adding water or aqueous

reagents.

Rapid, uncontrolled hydrolysis

and condensation of PhSnCl₃.

The resulting phenylstannonic

acids and tin oxides are often

insoluble in organic solvents.

1. Control the Addition: Add

water or aqueous solutions

slowly and dropwise to the

reaction mixture with vigorous

stirring. 2. Lower the

Temperature: Perform the

reaction at a lower temperature

(e.g., 0 °C) to moderate the

rate of hydrolysis. 3. Use a Co-

solvent: Employ a co-solvent

system (e.g., THF/water) to

improve the solubility of

intermediates.

Low yield of the desired

product after a reaction

involving PhSnCl₃.

1. Incomplete Reaction: The

reaction may not have gone to

completion. 2. Product Loss

During Workup: The product

might be partially soluble in the

aqueous layer or lost during

purification.[6] 3. Side

Reactions: The hydrolysis

products of PhSnCl₃ may

interfere with the desired

reaction pathway.

1. Monitor Reaction: Use

techniques like TLC or GC-MS

to monitor the reaction's

progress and ensure the

starting material is consumed.

2. Workup Check: Check all

layers and filtrates for your

product before discarding

them.[6] Consider a back-

extraction of the aqueous layer

with a suitable organic solvent.

3. Optimize Conditions: Re-

evaluate the reaction

conditions. It may be

necessary to form the desired

organotin species in situ under

controlled conditions before

adding other reagents.
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Crude ¹H or ¹³C NMR spectrum

shows broad, unidentifiable

peaks in addition to the

desired product signals.

Presence of polymeric or

oligomeric tin byproducts from

hydrolysis. These species

often give broad signals in

NMR spectra.

1. Filtration: Attempt to remove

insoluble tin byproducts by

filtering the crude reaction

mixture through Celite or silica

gel before workup. 2. Aqueous

Wash: A mild acidic or basic

wash during workup can

sometimes help remove tin

residues, but test the stability

of your product first.[6] 3.

Column Chromatography:

While challenging, careful

column chromatography may

separate the desired product

from tin impurities. Using a

less polar solvent system

might leave the tin species at

the baseline.

Reaction fails to initiate or

proceeds very slowly.

1. Reagent Quality: The

phenyltin trichloride may have

degraded due to improper

storage and exposure to

moisture. 2. Solvent Purity:

Traces of water in an

anhydrous reaction can

prematurely hydrolyze the

reagent.

1. Use Fresh Reagent: Use a

fresh bottle of phenyltin

trichloride or purify the existing

stock if its quality is

questionable. 2. Ensure

Anhydrous Conditions: Use

freshly dried solvents and

flame-dried glassware.

Conduct the reaction under an

inert atmosphere (e.g.,

Nitrogen or Argon).

Data Presentation
Table 1: Physical and Spectroscopic Properties of Phenyltin Trichloride
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Property Value Reference(s)

Chemical Formula C₆H₅SnCl₃ [4]

Molecular Weight 302.17 g/mol

Appearance Colorless liquid [1][2][7]

Density 1.839 g/mL at 25 °C

Boiling Point 142-143 °C at 25 mmHg [4]

Refractive Index (n20/D) 1.585 [4]

¹³C NMR (ppm)
135.8 (Sn-C1), 133.9 (-C2),

130.3 (-C3), 132.9 (-C4)
[8]

¹¹⁹Sn NMR (ppm) -61.0 [8]

Experimental Protocols
Protocol: Controlled Hydrolysis for the Synthesis of Phenylstannonic Acid

This protocol describes a general procedure for the hydrolysis of phenyltin trichloride to

phenylstannonic acid, which often exists as a hydrated polymer.

Materials:

Phenyltin trichloride (PhSnCl₃)

Tetrahydrofuran (THF), anhydrous

Deionized water

Diethyl ether

2 M Sodium hydroxide (NaOH) solution

2 M Hydrochloric acid (HCl) solution

Round-bottom flask, magnetic stirrer, dropping funnel, ice bath
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Procedure:

Setup: In a fume hood, equip a 250 mL round-bottom flask with a magnetic stir bar. Add 5.0 g

of phenyltin trichloride to 50 mL of anhydrous THF.

Cooling: Place the flask in an ice bath and stir the solution until the temperature equilibrates

to 0-5 °C.

Hydrolysis: Slowly add a solution of 2 M NaOH dropwise using a dropping funnel. Monitor

the pH of the mixture, aiming for a final pH between 6 and 7. A white precipitate will form

during the addition.

Stirring: After the addition is complete, remove the ice bath and allow the mixture to stir at

room temperature for 2 hours.

Isolation: Filter the white precipitate using a Büchner funnel. Wash the solid sequentially with

deionized water (3 x 20 mL) and diethyl ether (2 x 20 mL) to remove unreacted starting

material and soluble impurities.

Drying: Dry the resulting white solid (phenylstannonic acid) under vacuum at 60 °C to a

constant weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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